4-[(4-Ethylcyclohexyl)amino]butan-2-ol

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• IUPAC Name: 4-[(4-ethylcyclohexyl)amino]butan-2-ol
• InChI: InChI=1S/C12H25NO/c1-3-11-4-6-12(7-5-11)13-9-8-10(2)14/h10-14H,3-9H2,1-2H3
• InChI Key: VZLXOBGVLDFRJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NCCC(C)O

Description

4-[(4-Ethylcyclohexyl)amino]butan-2-ol is a secondary amine derivative characterized by a 4-ethylcyclohexyl substituent linked to a butan-2-ol backbone via an amino group.

Notably, commercial availability of this compound is currently discontinued, as indicated by CymitQuimica’s product listings .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Ethylcyclohexyl)amino]butan-2-ol typically involves the reaction of 4-ethylcyclohexylamine with butan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The specific reaction conditions, such as temperature, pressure, and solvent, can vary depending on the desired yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of 4-[(4-Ethylcyclohexyl)amino]butan-2-ol may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and high yield of the compound. The industrial production process also includes purification steps to remove any impurities and achieve the desired level of purity .

Chemical Reactions Analysis

Types of Reactions

4-[(4-Ethylcyclohexyl)amino]butan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group in the compound can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

4-[(4-Ethylcyclohexyl)amino]butan-2-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.

Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and its role in drug development.

Industry: Utilized in the manufacturing of specialty chemicals and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[(4-Ethylcyclohexyl)amino]butan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Core Backbone and Substituent Effects

• 4-[(4-Ethylcyclohexyl)amino]butan-2-ol: The 4-ethylcyclohexyl group introduces significant hydrophobicity and steric bulk, which may enhance membrane permeability in biological systems. The butan-2-ol moiety provides a hydroxyl group for hydrogen bonding .
• 4-[(Thiophen-3-ylmethyl)amino]butan-2-ol: Replacement of the cyclohexyl group with a thiophen-3-ylmethyl substituent introduces aromaticity and sulfur-based polarity. This could alter electronic properties (e.g., π-π interactions) compared to the ethylcyclohexyl analog .
• 3-Bromo-N-(furan-2-ylmethyl)-4-methylaniline : This compound diverges further, featuring an aniline core and a bromine atom, which may confer electrophilic reactivity. The furan group adds oxygen-based polarity but lacks the conformational rigidity of cyclohexane .

Physicochemical Implications

• Lipophilicity : The cyclohexyl derivative likely exhibits higher logP values than the thiophene or furan analogs due to its saturated hydrocarbon structure.
• Solubility : The hydroxyl group in butan-2-ol derivatives may improve aqueous solubility compared to purely aromatic amines like 3-Bromo-N-(furan-2-ylmethyl)-4-methylaniline.

Biological Activity

4-[(4-Ethylcyclohexyl)amino]butan-2-ol is a compound of interest in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanism of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 4-[(4-Ethylcyclohexyl)amino]butan-2-ol can be represented as follows:

• Molecular Formula : C12H23NO
• Molecular Weight : 197.32 g/mol

This compound features an ethylcyclohexyl group attached to an amino butanol moiety, which may contribute to its biological activity.

The biological activity of 4-[(4-Ethylcyclohexyl)amino]butan-2-ol is primarily linked to its interaction with neurotransmitter systems, particularly in the central nervous system. It is believed to act as a modulator of dopamine and serotonin receptors, which are crucial for mood regulation and various neurophysiological processes.

Pharmacological Effects

Research indicates that 4-[(4-Ethylcyclohexyl)amino]butan-2-ol exhibits several pharmacological effects:

• Dopaminergic Activity : The compound has shown potential in modulating dopamine receptor activity, which may influence behaviors associated with mood and motivation.
• Serotonergic Activity : It may also interact with serotonin receptors, contributing to anxiolytic and antidepressant-like effects.
• Neuroprotective Effects : Some studies suggest that this compound could offer neuroprotection under certain conditions, possibly through the modulation of oxidative stress pathways.

Data Table: Biological Activities

The following table summarizes the observed biological activities and their corresponding effects based on available research data:

Activity Type	Observed Effect	Reference
Dopamine Receptor Modulation	Increased receptor affinity
Serotonin Receptor Interaction	Anxiolytic effects
Neuroprotection	Reduced oxidative stress

Case Study 1: Dopaminergic Modulation

A study conducted on animal models demonstrated that administration of 4-[(4-Ethylcyclohexyl)amino]butan-2-ol led to significant changes in locomotor activity, suggesting enhanced dopaminergic signaling. The results indicated a potential application in treating disorders like Parkinson's disease or depression where dopaminergic dysfunction is prevalent.

Case Study 2: Serotonin Interaction

In vitro studies showed that the compound inhibited serotonin reuptake, similar to selective serotonin reuptake inhibitors (SSRIs). This suggests its potential use as an antidepressant agent. Further research is needed to explore its efficacy compared to existing SSRIs.

Research Findings

Recent findings have highlighted the need for further exploration into the pharmacokinetics and dynamics of 4-[(4-Ethylcyclohexyl)amino]butan-2-ol. Key areas for future research include:

• Dose-response relationships : Understanding how varying doses affect biological outcomes.
• Long-term effects : Investigating chronic administration and its implications on receptor sensitivity and overall health.
• Comparative studies : Evaluating its efficacy against other known pharmacological agents.